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Compound of Interest

Compound Name: 1,5-Hexanediol

Cat. No.: B1582509 Get Quote

This guide provides essential safety and logistical information for the proper handling and

disposal of 1,5-Hexanediol, tailored for researchers, scientists, and drug development

professionals. Adherence to these procedures is critical for ensuring laboratory safety and

regulatory compliance.

Immediate Safety and Hazard Information
1,5-Hexanediol is classified as a hazardous substance requiring careful handling. It can cause

skin and serious eye irritation, and may also cause respiratory irritation.[1][2] Always consult

the Safety Data Sheet (SDS) before handling the chemical and wear appropriate Personal

Protective Equipment (PPE).

Key Safety Data for 1,5-Hexanediol
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Property Value Source

Signal Word Warning [1][2]

Hazard Statements H315, H319, H335 [1]

Hazard Classifications
Skin Irrit. 2, Eye Irrit. 2, STOT

SE 3
[1]

Recommended PPE
Eyeshields, Chemical

Resistant Gloves, Respirator
[1]

Storage Class 10 - Combustible Liquids [1]

Flash Point 113 °C / 235.4 °F (closed cup) [1]

Incompatibility
Store away from strong

oxidizing agents.

Step-by-Step Disposal Procedure
The disposal of 1,5-Hexanediol must comply with federal, state, and local regulations. In the

United States, hazardous waste management is primarily regulated under the Resource

Conservation and Recovery Act (RCRA) by the Environmental Protection Agency (EPA).[3]

Step 1: Waste Identification and Collection

Designate as Hazardous Waste: Any unwanted 1,5-Hexanediol, including contaminated

material or spill cleanup residue, must be managed as hazardous waste.[4][5]

Use Compatible Containers: Collect the waste in a designated, leak-proof container that is

compatible with 1,5-Hexanediol. The container must be in good condition.[5]

Label Correctly: Immediately label the container with the words "Hazardous Waste" and

identify the contents clearly as "1,5-Hexanediol Waste".[5][6] Include the date accumulation

started.

Step 2: Spill Management
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Small Spills: In a well-ventilated area, absorb the spill with an inert, non-combustible material

such as sand, earth, or a general-purpose binder.[4][6]

Large Spills: Evacuate personnel from the immediate area. Contain the spill to prevent it

from entering drains or waterways.[4] Use absorbent materials to soak up the liquid.

Collect and Dispose: Scoop the absorbed material into your designated hazardous waste

container.[4][6] Keep the container closed and sealed for disposal.[4]

Step 3: Storage and Segregation

Secure Storage: Store the sealed hazardous waste container in a designated, well-

ventilated, and cool location.[4]

Segregate Incompatibles: Ensure the waste container is stored separately from incompatible

materials, such as strong oxidizing agents.

Secondary Containment: It is best practice to store liquid hazardous waste containers in

secondary containment to prevent the spread of material in case of a leak.[5]

Step 4: Final Disposal

Licensed Disposal Service: Arrange for pickup and disposal through your institution's

Environmental Health and Safety (EHS) office or a licensed professional hazardous waste

disposal service.[6]

Do Not Dispose in Drains: Never discharge 1,5-Hexanediol or its solutions into drains,

sewers, or waterways.[4]

Manifest Tracking: Ensure the waste is tracked using a "cradle-to-grave" manifest system,

which documents its journey to an approved treatment, storage, and disposal facility (TSDF).

[7]

Step 5: Empty Container Disposal

Triple Rinsing: Empty 1,5-Hexanediol containers must be triple-rinsed with a suitable solvent

(e.g., water) to remove all residues.[5][8]
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Collect Rinsate: The solvent rinsate from this process must be collected and disposed of as

hazardous waste.[5]

Final Container Disposal: Once triple-rinsed and air-dried, completely remove or deface the

original chemical label.[8] The clean, empty container can then typically be disposed of as

regular laboratory waste.[8]

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of 1,5-Hexanediol.
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Caption: Workflow for the safe disposal of 1,5-Hexanediol waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1582509?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/US/en/product/aldrich/198188
https://pubchem.ncbi.nlm.nih.gov/compound/1_5-Hexanediol
https://m.youtube.com/watch?v=5N0vbP4F5ZY
http://www.happycall.biz/img_up/shop_pds/happycall/contents/myboard/12hexanediolghsmsdscoem-1.pdf
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_Hexanedioic_Acid_and_Propane_1_2_diol.pdf
https://dec.ny.gov/environmental-protection/waste-management/hazardous-waste
https://safety.uchicago.edu/environmental-health/hazardous-waste-and-handling/hazardous-waste-and-disposal-procedures/
https://safety.uchicago.edu/environmental-health/hazardous-waste-and-handling/hazardous-waste-and-disposal-procedures/
https://www.benchchem.com/product/b1582509#1-5-hexanediol-proper-disposal-procedures
https://www.benchchem.com/product/b1582509#1-5-hexanediol-proper-disposal-procedures
https://www.benchchem.com/product/b1582509#1-5-hexanediol-proper-disposal-procedures
https://www.benchchem.com/product/b1582509#1-5-hexanediol-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1582509?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582509?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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